2-(2-Hydroxypropan-2-yl)-4-methylphenol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(2-hydroxypropan-2-yl)-4-methylphenol
• InChI: InChI=1S/C10H14O2/c1-7-4-5-9(11)8(6-7)10(2,3)12/h4-6,11-12H,1-3H3
• InChI Key: DUBXZBQHGTTXNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(C)(C)O

Description

2-(2-Hydroxypropan-2-yl)-4-methylphenol is a phenolic derivative characterized by a hydroxyl group (-OH) at the para position (C4) and a methyl group (-CH₃) at the meta position (C4) of the benzene ring. The ortho position (C2) is substituted with a 2-hydroxypropan-2-yl group (-C(CH₃)₂OH), conferring steric bulk and hydrophilic properties. This compound has been identified in natural products, particularly in fungal metabolites. For instance, derivatives such as (R)-2-(2-hydroxypropan-2-yl)-2,3-dihydro-5-hydroxybenzofuran and its methoxy analog were isolated from the marine fungus Pseudallescheria boydii, showcasing moderate cytotoxic activity against human cancer cell lines . Its structural uniqueness makes it a subject of interest in medicinal chemistry and natural product research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxypropan-2-yl)-4-methylphenol can be achieved through several methods. One common approach involves the alkylation of 4-methylphenol (p-cresol) with 2-chloropropan-2-ol under basic conditions. The reaction typically proceeds as follows:

Starting Materials: 4-methylphenol and 2-chloropropan-2-ol.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide.

Procedure: The mixture is heated under reflux, allowing the alkylation to occur, resulting in the formation of 2-(2-Hydroxypropan-2-yl)-4-methylphenol.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Hydroxypropan-2-yl)-4-methylphenol may involve continuous flow processes to ensure higher yields and efficiency. The use of catalysts and optimized reaction conditions can further enhance the production rate and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxypropan-2-yl)-4-methylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form alcohols or other reduced products.

Substitution: The phenolic hydroxyl group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

2-(2-Hydroxypropan-2-yl)-4-methylphenol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxypropan-2-yl)-4-methylphenol involves its interaction with molecular targets and pathways. The hydroxyl group can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Alkyl-Substituted Phenols

• 4-(2-Hydroxypropan-2-yl)phenol (CAS 2948-47-2): This positional isomer features the hydroxypropan-2-yl group at the para position instead of the ortho position.
• 4-[2-(4-Hydroxyphenyl)propan-2-yl]phenol (CAS 60112-98-3): A dimeric phenol with two aromatic rings linked via a hydroxypropan-2-yl group. Its extended conjugation may enhance stability but reduce solubility compared to the target compound .

Bulky Substituent-Bearing Phenols

• 2-(1-Adamantyl)-4-methylphenol: This compound replaces the hydroxypropan-2-yl group with a rigid adamantyl moiety. It is used as a pharmaceutical intermediate .
• 2-(5-Isoxazolyl)-4-methylphenol: Substitution with an isoxazole ring at C2 introduces heterocyclic character. It exhibits a higher melting point (175–177°C), likely due to stronger intermolecular interactions .

Physicochemical Properties

Compound Name	Substituents	Melting Point (°C)	Water Solubility (g/L)	Key Features
2-(2-Hydroxypropan-2-yl)-4-methylphenol	2-(C(CH₃)₂OH), 4-CH₃	Not reported	Not reported	Moderate cytotoxicity
2-(1-Adamantyl)-4-methylphenol	1-Adamantyl, 4-CH₃	128–130	7.8 × 10⁻³	Pharmaceutical intermediate
2-(5-Isoxazolyl)-4-methylphenol	5-Isoxazolyl, 4-CH₃	175–177	Not reported	Heterocyclic derivative
4-[2-(4-Hydroxyphenyl)propan-2-yl]phenol	Dimeric hydroxypropan-2-yl	Not reported	Low (estimated)	Extended conjugation